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This technical support center provides troubleshooting guides and frequently asked questions

(FAQs) to assist researchers, scientists, and drug development professionals in debugging the

physics-based loss function in Physics-Informed Neural Networks (PINNs).

Troubleshooting Guide
This guide addresses specific issues you might encounter during your experiments with PINNs,

offering step-by-step solutions.

Issue 1: My PINN training is not converging, or the loss
is stagnating at a high value.
Possible Causes:

Imbalanced Loss Terms: The different components of your total loss function (e.g., PDE

residual, boundary conditions, initial conditions) might have vastly different magnitudes,

causing the optimizer to prioritize one term over the others.[1][2][3]

Inappropriate Learning Rate: The learning rate might be too high, causing oscillations, or too

low, leading to slow convergence.

Poor Network Architecture: The neural network may not have sufficient capacity (depth or

width) to approximate the solution accurately.[4]
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Challenging Loss Landscape: The physics-based constraints can create a complex and non-

convex loss landscape that is difficult for the optimizer to navigate.[5][6][7][8]

Troubleshooting Steps:

Monitor Individual Loss Components: Plot the evolution of each loss term (PDE residual,

boundary conditions, etc.) separately during training. This will help you identify if one term is

dominating or not decreasing.

Implement Loss Balancing Techniques:

Manual Weighting: Start by assigning weights to each loss component and manually tune

them. This is often a necessary first step to bring the losses to a similar order of

magnitude.[3]

Adaptive Weighting Methods: Employ more advanced techniques that dynamically adjust

the weights during training. Some popular methods include:

GradNorm: Normalizes the gradient magnitudes of different loss terms.[1][9]

ReLoBRaLo (Relative Loss Balancing with Random Lookback): Aims to ensure that

each loss term makes similar relative progress over time.[1][9][10]

SoftAdapt: Adaptively adjusts weights based on the rate of change of each loss

component.[1][9]

Tune the Learning Rate:

Learning Rate Schedulers: Use a learning rate scheduler, such as ReduceLROnPlateau,

which decreases the learning rate when the loss plateaus.[4]

Experiment with Different Optimizers: Start with an adaptive optimizer like Adam for the

initial phase of training to navigate the complex loss landscape, and then switch to a

second-order optimizer like L-BFGS for fine-tuning, as it can be more effective in the later

stages.[4][7][8][11]

Adjust Network Architecture:
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Increase Network Capacity: Try increasing the number of hidden layers or the number of

neurons per layer. Shallow but wide networks are often a good starting point for PINNs.[4]

Experiment with Activation Functions: The choice of activation function is crucial as its

derivatives are used to compute the PDE residual. Ensure the activation function is

sufficiently differentiable for the order of your PDE.[4][12] Functions like tanh or swish are

often preferred over ReLU for higher-order PDEs.[13][14]

Issue 2: My PINN exhibits exploding or vanishing
gradients.
Possible Causes:

Deep Network Architectures: The repeated multiplication of gradients through many layers

can cause them to grow exponentially (explode) or shrink to zero (vanish).[15][16][17]

High-Order Derivatives: The computation of high-order derivatives in the physics-based loss

can lead to noisy and unstable gradients.[4][10]

Stiff PDE Problems: Some partial differential equations are inherently "stiff," meaning they

involve processes with widely different scales, which can lead to gradient issues.[2][18]

Troubleshooting Steps:

Gradient Clipping: Set a threshold for the maximum value of the gradients. If a gradient

exceeds this threshold, it will be clipped, preventing it from becoming excessively large.[15]

Use Residual Connections (Skip Connections): These connections allow the gradient to flow

more directly through the network, bypassing some layers and mitigating the vanishing

gradient problem.[4][15][17]

Batch Normalization: Normalize the inputs of each layer to have a mean of zero and a

standard deviation of one. This can help stabilize the training process and reduce the

likelihood of exploding or vanishing gradients.[15][17]

Choose Appropriate Activation Functions: As mentioned before, the choice of activation

function can impact gradient flow. Functions like ReLU can sometimes lead to dead neurons
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(zero gradients), while tanh and its variants can help maintain a healthy gradient flow.

Curriculum Regularization: Start by training the PINN on a simpler version of the PDE and

gradually increase the complexity. This can help the network learn the basic physics before

tackling the more challenging aspects of the problem.[5]

Frequently Asked Questions (FAQs)
Q1: What is the role of the physics-based loss function in a PINN?

The physics-based loss function is a core component of a PINN. It embeds the governing

physical laws, typically in the form of partial differential equations (PDEs), directly into the

training process.[2][19] The total loss function of a PINN is a combination of the mean squared

error of the training data (data loss) and the mean squared error of the PDE residual (physics

loss).[3][20] By minimizing this combined loss, the neural network learns a solution that not only

fits the observed data but also adheres to the underlying physical principles.[19]

Q2: How do I balance the different terms in my loss function?

Balancing the different loss terms (e.g., PDE residual, boundary conditions, initial conditions) is

critical for successful PINN training.[1][2][3] These terms can have different scales and units,

leading to an imbalanced optimization problem.[2]

Here's a summary of common approaches:
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Method Description Pros Cons

Manual Weighting

Manually assign

constant weights to

each loss term.[3][21]

Simple to implement.

Requires extensive

trial and error; static

weights may not be

optimal throughout

training.

Learning Rate

Annealing

A form of adaptive

weighting where the

weights are treated as

learnable parameters.

[1][9]

Can automatically find

good weights.

May introduce

additional

hyperparameters to

tune.

GradNorm

Dynamically adjusts

weights to balance the

magnitudes of the

gradients of each loss

term.[1][9]

Helps prevent one

loss term from

dominating the

training.

Can be

computationally more

expensive.

ReLoBRaLo

A self-adaptive

method that aims for

each loss term to

have a similar relative

improvement.[1][9][10]

Often leads to faster

training and higher

accuracy.[1]

The concept can be

more complex to

grasp initially.

SoftAdapt

Adjusts weights based

on the rate of change

of each loss term.[1]

[9]

Responsive to the

dynamics of the

training process.

Performance can be

sensitive to its own

hyperparameters.

Q3: What are collocation points and how many should I use?

Collocation points are points sampled from the domain (spatial and temporal) where the PDE

residual is evaluated.[3] These points do not need to have corresponding measurement data,

which is a key advantage of PINNs.[19] The number of collocation points is a hyperparameter

that needs to be tuned. Too few points may not be sufficient to enforce the physics across the

entire domain, while too many can increase the computational cost of training.[3] A common
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practice is to start with a number of collocation points that is an order of magnitude larger than

the number of data points and adjust based on the performance.

Q4: How does the choice of optimizer affect the training of a PINN?

The choice of optimizer can significantly impact the training dynamics and final performance of

a PINN. The loss landscape of a PINN is often highly non-convex and challenging to navigate.

[5][6][7][8]

Adam: This is a popular first-order optimizer that is generally a good starting point. It is

effective at navigating complex loss landscapes in the initial stages of training.[4][7][8]

L-BFGS: This is a quasi-Newton method that can be very effective for fine-tuning in the later

stages of training.[4][7][8] It often converges faster and to a better minimum when the loss

landscape is smoother. A common strategy is to train with Adam for a certain number of

epochs and then switch to L-BFGS.[4][11]

Q5: Why is my PINN accurate on the boundaries but not in the interior of the domain?

This is a common failure mode in PINNs and often points to an imbalance in the loss terms.[5]

The optimizer might be prioritizing the minimization of the boundary condition loss at the

expense of the PDE residual loss in the interior. This can happen if the magnitude of the

boundary loss is significantly smaller than the PDE loss, or if the weights are not appropriately

balanced. Refer to the troubleshooting steps for imbalanced loss terms to address this issue.

Visualizations
PINN Loss Function Structure
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Caption: Structure of a typical PINN loss function, showing the combination of data and

physics-based loss components.
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Caption: A logical workflow for troubleshooting common issues with the PINN physics-based

loss function during training.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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